(6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone

• IUPAC Name: (6-methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone
• InChI: InChI=1S/C16H22N2OS/c1-13-5-6-14(11-17-13)15(19)18-9-10-20-16(12-18)7-3-2-4-8-16/h5-6,11H,2-4,7-10,12H2,1H3
• InChI Key: YDGAQEVYEXFJAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCSC3(C2)CCCCC3
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol

Description

(6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. The compound is a spirocyclic ketone that possesses a unique structural arrangement, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of (6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that (6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone has various biochemical and physiological effects. The compound has been found to possess antioxidant, anti-inflammatory, and anti-tumor properties. It has also been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of (6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is its unique structural arrangement, which makes it a promising candidate for drug development. However, the compound has some limitations in lab experiments, including its low solubility in water and its relatively high cost.

Future Directions

There are several future directions for the research on (6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone. Some of these include:
1. Further studies to understand the mechanism of action of the compound.
2. Investigation of the compound's potential applications in the treatment of other diseases.
3. Development of more efficient synthesis methods for the compound.
4. Exploration of the compound's potential as a diagnostic tool for certain diseases.
5. Investigation of the compound's pharmacokinetics and pharmacodynamics to optimize its therapeutic potential.
In conclusion, (6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is a promising compound that has shown potential applications in medicinal chemistry. Its unique structural arrangement and various biochemical and physiological effects make it an interesting candidate for drug development. Further research is needed to fully understand the compound's mechanism of action and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of (6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone involves the reaction of 6-methyl-3-pyridinecarboxaldehyde and 1-thia-4-azaspiro[5.5]undecane-4-thione in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product.

Scientific Research Applications

(6-Methylpyridin-3-yl)-(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone has been extensively studied for its potential applications in medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.